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Cat. No.: B1662041 Get Quote

An In-Depth Technical Guide to 3-Cyclohexylpropanoic Acid (CAS 701-97-3): Properties,

Synthesis, and Applications in Modern Research

Abstract
3-Cyclohexylpropanoic acid (CAS 701-97-3), also known as cyclohexanepropionic acid, is a

versatile carboxylic acid characterized by a cyclohexyl group attached to a propionic acid

backbone. This unique structure imparts favorable properties such as enhanced solubility and

reactivity, making it a valuable intermediate in a multitude of scientific and industrial fields.[1]

This technical guide provides a comprehensive overview of its physicochemical properties,

detailed synthetic protocols, key analytical methodologies, and significant applications. It is

intended for researchers, chemists, and drug development professionals who utilize this

compound as a critical building block in organic synthesis, from pharmaceuticals and specialty

polymers to agrochemicals and fragrances.[1][2][3]

Physicochemical and Spectroscopic Properties
The utility of 3-Cyclohexylpropanoic acid as a synthetic intermediate is fundamentally derived

from its distinct physical and chemical characteristics. It exists as a clear, colorless to slightly

yellow liquid at room temperature, a property that simplifies its handling and transfer in

laboratory settings.[1][4][5] Its molecular structure, combining a non-polar cyclohexyl ring with a

polar carboxylic acid group, allows it to serve as a bridge between hydrophobic and hydrophilic

moieties in more complex molecules.
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Table 1: Key Physicochemical Properties of 3-Cyclohexylpropanoic Acid

Property Value Reference(s)

CAS Number 701-97-3 [1][2]

Molecular Formula C₉H₁₆O₂ [1][2][6]

Molecular Weight 156.22 g/mol [1][6][7]

Appearance Clear, colorless liquid [1][4][5]

Melting Point 14-17 °C [1][3][8]

Boiling Point 275.8 - 276.5 °C at 760 mmHg [1][3][8]

Density
0.912 - 1.006 g/cm³ at 20-25

°C
[1][3][8]

Refractive Index (n20/D) 1.463 - 1.465 [8][9]

Flash Point >110 °C (>230 °F) [3][8][9]

Water Solubility Insoluble / 10 g/L (20 °C) [3][5][8]

Synonyms
Cyclohexanepropionic acid, 3-

Cyclohexylpropionic acid
[1][2][7]

Spectroscopic Profile
Accurate characterization is paramount for verifying the identity and purity of 3-
Cyclohexylpropanoic acid. The expected spectroscopic data are summarized below.

¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would feature characteristic

signals for the cyclohexyl ring protons, typically in the upfield region (δ 0.8-1.8 ppm), as well

as signals for the two methylene groups of the propanoic acid chain (δ ~1.5-2.5 ppm). The

acidic proton of the carboxyl group would appear as a broad singlet far downfield (δ >10

ppm).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum would show

distinct signals for the cyclohexyl carbons, the two aliphatic carbons of the side chain, and a

characteristic downfield signal for the carbonyl carbon of the carboxylic acid (δ >170 ppm).
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IR (Infrared) Spectroscopy: The IR spectrum is dominated by a very broad absorption band

in the 2500-3300 cm⁻¹ region, which is characteristic of the O-H stretching of a hydrogen-

bonded carboxylic acid. A strong, sharp peak corresponding to the C=O (carbonyl) stretch is

expected around 1700-1725 cm⁻¹.

Mass Spectrometry (MS): Electron Impact (EI) mass spectrometry would show the molecular

ion peak (M⁺) at m/z = 156. Subsequent fragmentation would likely involve the loss of the

carboxyl group and fragmentation of the cyclohexyl ring.

Synthesis and Purification
The most prevalent and industrially relevant synthesis of 3-Cyclohexylpropanoic acid
involves the catalytic hydrogenation of cinnamic acid or its esters.[10] This method is highly

efficient because it allows for the selective reduction of the alkene double bond without

affecting the carboxylic acid functional group or, in the case of starting with cinnamic acid, the

phenyl ring which is subsequently hydrogenated under appropriate conditions.[11][12]

Synthetic Pathway Overview
The conversion of cinnamic acid to 3-Cyclohexylpropanoic acid is a two-stage reduction

process. First, the exocyclic double bond of cinnamic acid is hydrogenated to form 3-

phenylpropanoic acid. Second, the aromatic phenyl ring is fully hydrogenated to the cyclohexyl

ring. This can often be achieved in a one-pot synthesis by selecting a robust catalyst and

appropriate reaction conditions.

Cinnamic Acid
3-Phenylpropanoic Acid

(Intermediate)

H₂, Catalyst
(e.g., Pd/C) 3-Cyclohexylpropanoic Acid

H₂, Catalyst
(e.g., Ru/C, Rh)

High Temp/Pressure

Click to download full resolution via product page

Caption: Synthesis of 3-Cyclohexylpropanoic acid via hydrogenation.

Detailed Experimental Protocol: Catalytic Hydrogenation
of Cinnamic Acid
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This protocol describes a robust method for synthesizing 3-Cyclohexylpropanoic acid. The

choice of a ruthenium-on-carbon (Ru/C) catalyst is strategic, as it is effective for hydrogenating

aromatic rings.[10][13]

Reagents and Equipment:

Cinnamic Acid (1.0 eq)

Ruthenium on Carbon (Ru/C, 5 wt. %) catalyst (e.g., 1-5 mol %)

Solvent (e.g., Methanol, Ethanol, or an alkaline solution)

Hydrogen Gas (H₂)

High-pressure hydrogenation reactor (autoclave)

Filtration apparatus (e.g., Celite pad)

Rotary evaporator

Hydrochloric Acid (HCl) for acidification

Procedure:

Reactor Setup: Charge the high-pressure reactor with cinnamic acid and the chosen solvent.

An alkaline solution can be used to first form the cinnamate salt.[13]

Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add the

Ru/C catalyst to the reaction mixture.

Hydrogenation: Seal the reactor and purge it several times with hydrogen gas to remove any

air. Pressurize the reactor with hydrogen to the desired pressure (e.g., 0.5-3.5 MPa) and

begin heating to the target temperature (e.g., 120-140 °C).[13]

Reaction Monitoring: Maintain the reaction under these conditions for 2-8 hours.[13] The

reaction progress can be monitored by observing the cessation of hydrogen uptake.
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Work-up: After the reaction is complete, cool the reactor to room temperature and carefully

vent the excess hydrogen gas.

Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the

heterogeneous catalyst. Wash the Celite pad with a small amount of the solvent to ensure

complete recovery of the product.

Isolation: If the reaction was performed in an organic solvent, concentrate the filtrate using a

rotary evaporator. If an alkaline solution was used, the filtrate containing the cinnamate salt

is then acidified with HCl to a pH of 2-3, which precipitates the 3-Cyclohexylpropanoic
acid.[13]

Purification: The crude product can be purified by vacuum distillation to yield the final product

as a clear liquid.

Purification and Characterization Workflow
A rigorous post-synthesis workflow is essential to ensure the final product meets the high purity

standards (≥99% by GC) required for research and development.[1]
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Caption: Post-synthesis purification and quality control workflow.

Key Applications in Research and Development
3-Cyclohexylpropanoic acid is not an end product in itself but rather a crucial starting

material or intermediate. Its bifunctional nature—a reactive carboxylic acid handle and a

sterically significant, lipophilic cyclohexyl moiety—drives its utility.

Pharmaceutical Intermediate and Building Block
In medicinal chemistry, the introduction of a cyclohexyl group can favorably modulate a drug

candidate's properties, such as lipophilicity, metabolic stability, and membrane permeability.[8]

Scaffold Synthesis: It serves as a key building block for synthesizing a wide range of

pharmaceuticals, particularly those targeting metabolic disorders.[1]
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Drug Delivery: The compound has been shown to facilitate the oral delivery of other

molecules, such as cromolyn, by enhancing permeation across biological membranes in rat

models.[8]

Derivatization: The carboxylic acid group is readily converted into other functional groups like

esters, amides, and acid chlorides, opening up a vast chemical space for drug discovery.[2]

[8] For instance, it is a precursor for synthesizing 2-[(1,2,4-triazol-3-yl)thio]acetamide

derivatives and other intermediates like cyclohexanepropanol and

cyclohexanepropanenitrile.[8]

Polymer and Materials Science
The compound's structure is leveraged in polymer chemistry to create specialty materials with

enhanced characteristics.[1]

Monomer/Modifier: It can be incorporated into polymer backbones or used as an additive to

improve mechanical strength, thermal stability, and other physical properties, making it

valuable for high-performance coatings and adhesives.[1]

Fragrance and Agrochemical Industries
Fragrance Precursor: It is a well-known precursor for the synthesis of allyl

cyclohexylpropionate, also known as "pineapple ester," a significant component in flavor and

fragrance formulations.[3][10][13]

Agrochemicals: It is explored as a potential additive in agrochemical formulations to improve

the efficacy of herbicides and pesticides.[1]

Safety, Handling, and Storage
Proper handling and storage of 3-Cyclohexylpropanoic acid are essential to ensure

laboratory safety and maintain the compound's integrity.

Hazard Identification
The compound is classified under the Globally Harmonized System (GHS) with the following

primary hazards:
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Table 2: GHS Hazard Information

Hazard Statement Code Class Reference(s)

Harmful if swallowed H302
Acute toxicity, Oral

(Category 4)
[6][7]

Causes skin irritation H315
Skin irritation

(Category 2)
[6][7]

Causes serious eye

irritation
H319

Eye irritation

(Category 2A)
[6][7]

Recommended Handling and Personal Protective
Equipment (PPE)

Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[4][5]

Personal Protection: Wear appropriate protective eyeglasses or chemical safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.[4][5][6]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[4][6]

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.[4][5] Storage at 0-8 °C is sometimes

recommended.[1][14]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[6][15]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]
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Skin Contact: Remove contaminated clothing. Flush skin with plenty of soap and water for at

least 15 minutes. If irritation occurs, get medical advice.[4][6]

Ingestion: If the person is conscious, rinse their mouth and have them drink 2-4 cupfuls of

water. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[4][5][6]

Inhalation: Remove the person from exposure to fresh air immediately. If breathing is difficult,

administer oxygen. If not breathing, give artificial respiration. Seek medical aid.[4][5]

Conclusion
3-Cyclohexylpropanoic acid, CAS 701-97-3, is a foundational chemical intermediate whose

value is demonstrated across a wide spectrum of applications. Its straightforward synthesis

from common starting materials, combined with its versatile chemical handles, makes it an

indispensable tool for chemists and researchers. From creating novel pharmaceutical scaffolds

with improved pharmacokinetic profiles to engineering advanced polymers and crafting unique

fragrances, this compound provides a reliable and effective solution for complex synthetic

challenges. A thorough understanding of its properties, handling requirements, and synthetic

methodologies, as outlined in this guide, is crucial for leveraging its full potential in scientific

innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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